Cas no 1594964-69-8 (tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate
• CAS No: 1594964-69-8
• MF: C₉H₁₆INO₃
• MW: 313.13271522522
• CID: 5742003
• PubChem ID: 121600018
• Update Time: 2025-06-08

tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate
• tert-Butyl3-hydroxy-4-iodopyrrolidine-1-carboxylate
• 1594964-69-8
• EN300-1136803
• AKOS026734299
• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-iodo-, 1,1-dimethylethyl ester

• Inchi： 1S/C9H16INO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3
• InChI Key： KDSPYCAYQSNGNO-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 313.01749g/mol
• Monoisotopic Mass: 313.01749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 350.7±42.0 °C(Predicted)
• pka: 13.85±0.40(Predicted)

Additional information on tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate (CAS No. 1594964-69-8)

tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate (CAS No. 1594964-69-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both hydroxyl and iodo functional groups in its structure makes it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive compounds and small-molecule inhibitors.

In recent years, the demand for tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate has surged due to its role in catalyzed cross-coupling reactions, a hot topic in synthetic chemistry. Researchers are increasingly exploring its potential in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal for creating carbon-carbon and carbon-nitrogen bonds. These reactions are essential for synthesizing heterocyclic compounds, a class of molecules frequently investigated for their therapeutic properties, including antiviral and anticancer activities.

The compound’s tert-butyloxycarbonyl (Boc) protecting group is another feature of interest. This group is widely used in peptide synthesis and organic transformations due to its stability under basic conditions and ease of removal under acidic conditions. As a result, tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate is often employed in the synthesis of peptidomimetics and protease inhibitors, aligning with the growing focus on targeted drug design and personalized medicine.

From an industrial perspective, the compound’s applications extend to high-throughput screening (HTS) and combinatorial chemistry. Its compatibility with automated synthesis platforms makes it a preferred choice for drug discovery programs aiming to accelerate the identification of lead compounds. Additionally, its iodo-substituted pyrrolidine scaffold is being studied for its potential in radiopharmaceuticals, particularly in the development of imaging agents for positron emission tomography (PET).

Environmental and safety considerations are also critical when working with tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate. While the compound is not classified as hazardous under standard regulations, proper handling protocols should be followed to minimize exposure. Researchers are increasingly adopting green chemistry principles to optimize its synthesis, reducing waste and improving atom economy. This aligns with the broader industry trend toward sustainable and eco-friendly chemical processes.

In summary, tert-Butyl 3-hydroxy-4-iodopyrrolidine-1-carboxylate (CAS No. 1594964-69-8) is a multifaceted compound with significant applications in pharmaceutical research, catalysis, and material science. Its unique structural features and reactivity profile make it a cornerstone in modern synthetic chemistry, addressing both academic and industrial challenges. As the demand for innovative therapeutics and advanced materials grows, this compound is poised to remain a key player in the field.